Cas no 75054-48-7 (4-(2,5-DIMETHYLPYRIDIN-4-YL)METHYLANILINE)

• Product Name: 4-(2,5-DIMETHYLPYRIDIN-4-YL)METHYLANILINE
• CAS No: 75054-48-7
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 4170713
• Update Time: 2025-05-24

4-(2,5-DIMETHYLPYRIDIN-4-YL)METHYLANILINE Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(2,5-dimethyl-4-pyridinyl)methyl]-
• 4-(2,5-DIMETHYLPYRIDIN-4-YL)METHYLANILINE

• Inchi： 1S/C14H16N2/c1-10-9-16-11(2)7-13(10)8-12-3-5-14(15)6-4-12/h3-7,9H,8,15H2,1-2H3
• InChI Key： NOOZSVCNDRKFRU-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CC2C(C)=CN=C(C)C=2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(2,5-DIMETHYLPYRIDIN-4-YL)METHYLANILINE

Comprehensive Overview of 4-(2,5-DIMETHYLPYRIDIN-4-YL)METHYLANILINE (CAS No. 75054-48-7): Properties, Applications, and Industry Insights

4-(2,5-DIMETHYLPYRIDIN-4-YL)METHYLANILINE (CAS No. 75054-48-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This aromatic amine derivative, characterized by its pyridine-methylaniline structure, exhibits unique physicochemical properties that make it valuable for advanced applications. With a molecular formula of C₁₄H₁₆N₂, this compound features a dimethylpyridine moiety linked to an aniline group through a methylene bridge, offering versatile reactivity for synthetic modifications.

Recent studies highlight the compound's role as a key intermediate in developing heterocyclic pharmaceuticals, particularly in kinase inhibitor research. Its structural motif aligns with current trends in targeted drug discovery, addressing growing demand for precision medicine solutions. The electron-rich pyridine core combined with the nucleophilic aniline group enables diverse transformations, making it valuable for constructing complex molecular architectures in medicinal chemistry.

From a materials science perspective, 75054-48-7 demonstrates potential in organic electronic applications. Its conjugated system and amine functionality contribute to interesting optoelectronic properties, relevant to emerging technologies like OLED materials and conductive polymers. Researchers are investigating its incorporation into molecular scaffolds for advanced functional materials, capitalizing on the current industry focus on sustainable electronics.

The synthesis of 4-(2,5-DIMETHYLPYRIDIN-4-YL)METHYLANILINE typically involves cross-coupling reactions between appropriately substituted pyridine and aniline precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable manufacturing. Analytical characterization via HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's high purity, essential for research applications.

Storage and handling recommendations for CAS 75054-48-7 follow standard protocols for aromatic amines, with emphasis on protection from light and moisture. The compound's stability profile and solubility characteristics in common organic solvents facilitate its use in various experimental conditions. These practical considerations address frequent queries from researchers about compound handling in laboratory settings.

Market analysis indicates growing interest in specialty pyridine derivatives like 75054-48-7, driven by expanding applications in bioconjugation chemistry and catalyst design. The compound's structural features make it particularly valuable for developing molecular probes and ligand systems, aligning with current research trends in chemical biology and catalysis. Industry reports project steady demand growth for such fine chemicals in coming years.

Quality control standards for 4-(2,5-DIMETHYLPYRIDIN-4-YL)METHYLANILINE emphasize rigorous purity testing and structural verification, responding to the pharmaceutical sector's stringent requirements. Advanced analytical techniques including chiral HPLC and X-ray crystallography are employed to characterize the compound's stereochemical properties when required for specific applications.

Emerging research explores the compound's potential in supramolecular chemistry applications, particularly in host-guest systems design. The hydrogen bonding capacity of the aniline group combined with the coordination potential of the pyridine nitrogen creates opportunities for developing novel molecular recognition platforms. This aligns with current scientific interest in smart materials and sensor technologies.

Regulatory considerations for CAS No. 75054-48-7 focus on standard chemical safety protocols, with comprehensive material safety data available for research and industrial users. The compound's classification follows general guidelines for aromatic amines, with appropriate handling procedures documented for laboratory and manufacturing environments.

Future development directions for 4-(2,5-DIMETHYLPYRIDIN-4-YL)METHYLANILINE include exploration of its biomedical applications and material science innovations. Ongoing research investigates its potential as a pharmacophore in therapeutic agent development and as a building block for advanced polymeric materials. These investigations respond to the scientific community's pursuit of multifunctional compounds with diverse application potential.